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Compound of Interest

Compound Name: Haloperidide

Cat. No.: B1672927 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

haloperidol is a critical component of laboratory safety and regulatory compliance.

Mismanagement of this potent antipsychotic can pose risks to both human health and the

environment. This guide provides essential information and step-by-step procedures for the

safe and compliant disposal of haloperidol waste.

Haloperidol is not listed on the FDA's "flush list," meaning it should not be disposed of by

flushing down a toilet or sink. The primary methods for disposal depend on its classification as

a hazardous or non-hazardous waste, which is the responsibility of the waste generator to

determine.

Hazardous Waste Determination
Under the Resource Conservation and Recovery Act (RCRA), a pharmaceutical waste is

considered hazardous if it is specifically listed (P- or U-list) or if it exhibits one or more of the

four hazardous characteristics: ignitability, corrosivity, reactivity, or toxicity.

While haloperidol is not explicitly found on the EPA's P or U lists of hazardous wastes, a

hazardous waste determination is still necessary. Safety Data Sheets (SDS) for haloperidol

indicate that it is considered a toxic solid. One SDS classifies it under the Department of

Transportation (DOT) as "Toxic solid, organic, n.o.s. (Haloperidol)," with a UN number of

UN2811 and Hazard Class 6.1. This classification strongly suggests that waste haloperidol may

be considered hazardous.
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Experimental Protocol for Hazardous Waste Determination:

A definitive determination can be made through laboratory analysis, specifically the Toxicity

Characteristic Leaching Procedure (TCLP), if there is a reason to believe the waste would

exhibit the toxicity characteristic. However, for practical purposes in a laboratory setting, a

conservative approach is often the most prudent. Given its pharmacological properties and

DOT classification, treating all expired, unused, and contaminated haloperidol waste as

hazardous is the recommended best practice.

Disposal Procedures for Haloperidol Waste
Once determined to be hazardous, or as a best practice, haloperidol waste must be managed

according to hazardous waste regulations.

Step-by-Step Disposal Protocol:

Segregation: Do not mix haloperidol waste with non-hazardous waste. It should be collected

in a designated, properly labeled hazardous waste container.

Container Labeling: The container must be clearly labeled with the words "Hazardous

Waste," the name "Haloperidol," and a description of the contents (e.g., "solid," "in solution

with...").

Accumulation: Store the sealed waste container in a designated satellite accumulation area

within the laboratory. This area should be secure and away from general laboratory traffic.

Personal Protective Equipment (PPE): When handling haloperidol waste, always wear

appropriate PPE, including gloves, a lab coat, and safety glasses.

Disposal Vendor: Arrange for pickup and disposal by a licensed hazardous waste contractor.

Do not dispose of hazardous waste in the regular trash or down the drain.

Record Keeping: Maintain accurate records of all hazardous waste generated and disposed

of, in accordance with your institution's policies and local regulations.

Disposal of Empty Haloperidol Containers
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Even empty containers that once held haloperidol may be considered hazardous waste. If the

haloperidol were determined to be a P-listed waste, the container would need to be triple-

rinsed with a suitable solvent, and the rinsate collected as hazardous waste. Since its P-list

status is not definitively established, it is recommended to manage empty containers as

hazardous waste as a precautionary measure.

Spill Cleanup
In the event of a haloperidol spill, it should be cleaned up by personnel trained in handling

hazardous materials.

Spill Cleanup Protocol:

Restrict Access: Secure the area to prevent further contamination.

Wear PPE: Don appropriate PPE before beginning cleanup.

Containment: For liquid spills, use an inert absorbent material.

Collection: Carefully collect the spilled material and any contaminated absorbent into a

designated hazardous waste container.

Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and

collect the cleaning materials as hazardous waste.
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Waste Stream
Recommended Disposal

Method
Key Considerations

Expired or Unused Haloperidol

(Solid or Liquid)

Hazardous Waste Incineration

via a licensed contractor.

Segregate from other waste

streams. Proper labeling is

crucial.

Contaminated Labware (e.g.,

glassware, pipette tips)

Hazardous Waste Disposal via

a licensed contractor.

Collect in a designated,

puncture-resistant container

labeled as hazardous waste.

Empty Haloperidol Containers
Hazardous Waste Disposal via

a licensed contractor.

Manage as hazardous waste

unless triple-rinsed (with

rinsate collected as hazardous

waste).

Spill Cleanup Debris
Hazardous Waste Disposal via

a licensed contractor.

All materials used for cleanup

must be disposed of as

hazardous waste.

Haloperidol Disposal Decision Pathway
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Caption: Decision workflow for the proper disposal of haloperidol waste in a laboratory setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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